(5E)-1-(3-chloro-4-methylphenyl)-5-[(5-phenylfuran-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C22H15ClN2O3S
• Molecular Weight: 422.9 g/mol
• IUPAC Name: (5E)-1-(3-chloro-4-methylphenyl)-5-[(5-phenylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C22H15ClN2O3S/c1-13-7-8-15(11-18(13)23)25-21(27)17(20(26)24-22(25)29)12-16-9-10-19(28-16)14-5-3-2-4-6-14/h2-12H,1H3,(H,24,26,29)/b17-12+
• InChI Key: YYELPRIVNMLCRM-SFQUDFHCSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C(=O)/C(=C/C3=CC=C(O3)C4=CC=CC=C4)/C(=O)NC2=S)Cl
• SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC=CC=C4)C(=O)NC2=S)Cl

Description

(5E)-1-(3-chloro-4-methylphenyl)-5-[(5-phenylfuran-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, also known as CMF-019, is a novel compound that has attracted the attention of researchers due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of (5E)-1-(3-chloro-4-methylphenyl)-5-[(5-phenylfuran-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood, but studies have provided some insight into how it works. This compound has been shown to inhibit the activity of various enzymes, including topoisomerase II and protein kinase C. Additionally, this compound has been shown to induce the production of reactive oxygen species, which can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its anticancer and anti-inflammatory effects, this compound has been shown to have antioxidant activity, which may make it a potential treatment for oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of (5E)-1-(3-chloro-4-methylphenyl)-5-[(5-phenylfuran-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is its relatively simple synthesis method, which makes it easy to produce in large quantities. Additionally, this compound has shown promising results in various scientific research applications, which makes it an attractive compound for further study.
One limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain experiments. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are many potential future directions for research on (5E)-1-(3-chloro-4-methylphenyl)-5-[(5-phenylfuran-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that this compound has neuroprotective effects, which may make it a potential treatment for these diseases.
Another potential future direction for research on this compound is its potential as a treatment for infectious diseases. Studies have shown that this compound has antimicrobial activity against various bacteria and fungi, which may make it a potential treatment for infectious diseases.
Conclusion:
In conclusion, this compound is a novel compound with potential therapeutic applications in various scientific research areas. Its anticancer, anti-inflammatory, and antioxidant effects make it an attractive compound for further study. While more research is needed to fully understand its mechanism of action and potential side effects, this compound shows promise as a potential treatment for various diseases.

Synthesis Methods

The synthesis of (5E)-1-(3-chloro-4-methylphenyl)-5-[(5-phenylfuran-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione involves the condensation of 3-chloro-4-methylbenzaldehyde, 5-phenylfuran-2-carboxaldehyde, and thiourea in the presence of a base such as potassium hydroxide. The resulting product is a yellow crystalline powder with a molecular formula of C24H18ClN3O2S.

Scientific Research Applications

(5E)-1-(3-chloro-4-methylphenyl)-5-[(5-phenylfuran-2-yl)methylidene]-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has shown promise in various scientific research applications. One such application is its potential as an anticancer agent. Studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Another potential application for this compound is as an anti-inflammatory agent. Inflammation is a key factor in the development of various diseases, including arthritis, asthma, and cardiovascular disease. Studies have shown that this compound has anti-inflammatory effects, which may make it a potential treatment for these diseases.